molecular formula C16H15N3O2 B8328115 4-(1-isopropyl-1H-pyrrolo[3,2-b]pyridin-6-yl)picolinic acid

4-(1-isopropyl-1H-pyrrolo[3,2-b]pyridin-6-yl)picolinic acid

Cat. No.: B8328115
M. Wt: 281.31 g/mol
InChI Key: KCWGZEJXDSZHGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-isopropyl-1H-pyrrolo[3,2-b]pyridin-6-yl)picolinic acid is a useful research compound. Its molecular formula is C16H15N3O2 and its molecular weight is 281.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H15N3O2

Molecular Weight

281.31 g/mol

IUPAC Name

4-(1-propan-2-ylpyrrolo[3,2-b]pyridin-6-yl)pyridine-2-carboxylic acid

InChI

InChI=1S/C16H15N3O2/c1-10(2)19-6-4-13-15(19)8-12(9-18-13)11-3-5-17-14(7-11)16(20)21/h3-10H,1-2H3,(H,20,21)

InChI Key

KCWGZEJXDSZHGW-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C=CC2=C1C=C(C=N2)C3=CC(=NC=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (55 mg, 60% in mineral oil, 1.4 mmol) was added to a solution of isopropyl 4-(1H-pyrrolo[3,2-b]pyridin-6-yl)picolinate (250 mg, 0.89 mmol) in N,N-dimethylformamide (3 mL). After stirring for 10 minutes, isopropyl iodide was added and the reaction was stirred for 3 hours at room temperature. Solvent was removed from the reaction mixture under reduced pressure, and the residue dissolved in 2M HCl (3 mL) and heated at 100° C. overnight. The crude reaction mixture was purified by reverse-phase HPLC to give 4-(1-isopropyl-1H-pyrrolo[3,2-b]pyridin-6-yl)picolinic acid (50 mg, 20%). 282.1 (M+1).
Quantity
55 mg
Type
reactant
Reaction Step One
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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